molecular formula C17H24ClNO3S B2800735 tert-Butyl 4-(((4-chlorophenyl)sulfinyl)methyl)piperidine-1-carboxylate CAS No. 1353954-87-6

tert-Butyl 4-(((4-chlorophenyl)sulfinyl)methyl)piperidine-1-carboxylate

Cat. No.: B2800735
CAS No.: 1353954-87-6
M. Wt: 357.89
InChI Key: ACYDHZUPFGKUOG-UHFFFAOYSA-N
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Description

“tert-Butyl 4-(((4-chlorophenyl)sulfinyl)methyl)piperidine-1-carboxylate” is a chemical compound with the molecular formula C17H24ClNO3S . It is a derivative of piperidine, which is a six-membered ring with one nitrogen atom .


Molecular Structure Analysis

The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom. Attached to this ring is a sulfinyl group (SO), a methyl group (CH3), and a carboxylate group (COO) with a tert-butyl group attached . The exact 3D conformation of the molecule would depend on the specific spatial arrangement of these groups .

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results. As with any chemical compound, appropriate safety measures should be taken when handling it to prevent exposure and potential harm .

Properties

IUPAC Name

tert-butyl 4-[(4-chlorophenyl)sulfinylmethyl]piperidine-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H24ClNO3S/c1-17(2,3)22-16(20)19-10-8-13(9-11-19)12-23(21)15-6-4-14(18)5-7-15/h4-7,13H,8-12H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ACYDHZUPFGKUOG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)CS(=O)C2=CC=C(C=C2)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H24ClNO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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